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Compound of Interest

Compound Name: 1-Butene

Cat. No.: B085601

Technical Guide to the Safe Handling of 1-
Butene

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive health and safety information for the handling and use
of 1-Butene (But-1-ene) in a laboratory and research environment. Adherence to these
guidelines is critical for ensuring the safety of personnel and the integrity of experimental work.

Chemical and Physical Properties

1-Butene is a colorless, flammable gas with a slightly aromatic odor.[1][2][3] It is classified as a
linear alpha-olefin and is typically supplied as a liquefied gas under pressure.[4]

Table 1: Physical and Chemical Properties of 1-Butene
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Property Value

Molecular Formula CaHs[1][5]

Molecular Weight 56.11 g/mol [5][6]
Boiling Point -6.3 °C (21 °F)[6]
Melting Point -185.3 °C (-301.5 °F)[6]
Flash Point -80 °C (-112 °F)

Autoignition Temperature

385 °C (725 °F)[4]

Lower Explosive Limit (LEL)

1.6% by volume in air[6]

Upper Explosive Limit (UEL)

10% by volume in air

Vapor Density (Air = 1)

1.93 - 2.00[1][6]

Vapor Pressure

263 kPa (38.11 psi) @ 21°C (70°F)[3][7]

Specific Gravity (Water = 1)

0.6255 @ 19.9°F[6]

Solubility in Water

Insoluble[1][6]

Hazard Identification and Classification

1-Butene presents several significant hazards that must be managed through proper handling

procedures and personal protective equipment.

Primary Hazards:

o Extreme Flammability: 1-Butene is an extremely flammable gas that can be easily ignited by

heat, sparks, or flames.[4] Its vapor is heavier than air and may travel along the ground to a

distant ignition source, causing a flashback.[8]

e Gas Under Pressure: Itis a liquefied gas that can explode if heated.[2][4]

¢ Asphyxiant: In high concentrations, it can displace oxygen and cause rapid suffocation.[2][9]
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o Health Effects: High concentrations may act as a slight anesthetic, causing drowsiness,
dizziness, headache, and unconsciousness.[2][6][9]

o Frostbite Hazard: Direct contact with the liquid or rapidly expanding gas can cause severe
frostbite and cold burns.[2][9][10]

Table 2: Hazard Classifications for 1-Butene

Classification System Rating Description
Flammable Gas, Category Signal Word: DangerH220:
1AGases under pressure, Extremely flammable

o Liquefied gasSpecific Target gas.H280: Contains gas under

GHS Classification o ] ]
Organ Toxicity (Single pressure; may explode if
Exposure), Category 3 heated.H336: May cause
(Narcaotic effects) drowsiness or dizziness.

Health (Blue): Can cause
significant irritation.
[6]Flammability (Red): Burns
r, readily; rapidly or completel
) le.Health: 1Flammability: y i p. Y
NFPA 704 Diamond - vaporizes at atmospheric
4Instability: O )

pressure and normal ambient
temperature.[6]Instability
(Yellow): Normally stable, even

under fire conditions.[6]

Toxicological Data

The acute toxicity of 1-Butene is considered to be low.[11] The primary toxic effects are related
to its asphyxiant and narcotic properties at high concentrations.

Table 3: Acute Toxicological Data for 1-Butene
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Test Species Route Value Reference
OECD Test
: >10,000 ppm (4 o
LCso Rat Inhalation (gas) Guideline 403[4]
hours)
[6]
. 658 mg/L (4
LCso Rat Inhalation [1]
hours)
NOAEL (Parental o
) OECD Guideline
and F1 Rat Inhalation 8000 ppm
_ 422[11]
Offspring)

LCso (Lethal Concentration, 50%): The concentration of a substance in air that is expected to
cause the death of 50% of a defined animal population. NOAEL (No-Observed-Adverse-Effect
Level): The highest exposure level at which there are no biologically significant increases in the
frequency or severity of adverse effects.

There is no evidence of adverse effects from repeated (chronic) overexposure, and it is not
classified as a carcinogen.[2][11]

Experimental Protocols: Handling and Storage

Strict adherence to the following protocols is mandatory when working with 1-Butene.

General Handling Procedures

¢ Risk Assessment: Conduct a thorough risk assessment for any new experimental procedure
involving 1-Butene.

o Ventilation: All work with 1-Butene must be conducted in a well-ventilated area. Laboratory
samples should be handled in a chemical fume hood. Use explosion-proof ventilation
equipment.

« Ignition Sources: Eliminate all potential ignition sources, including open flames, sparks, hot
surfaces, and static discharge.[2][8] "NO open flames, NO sparks and NO smoking" policies
must be strictly enforced.[8]
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o Equipment: Use only spark-proof tools and explosion-proof electrical equipment.[2] All
equipment, including cylinders and transfer lines, must be properly grounded to prevent
static electricity buildup.

o System Integrity: Use piping and equipment designed to withstand the pressures to be
encountered.[2] The system should be a closed system to prevent releases.[8] Before
introducing the gas, purge the system of air.[3] Regularly check the entire system for leaks.

[3]

e Cylinder Handling: Cylinders should be firmly secured in an upright position.[10] Do not drag,
roll, or drop cylinders.[11] Use a suitable hand truck for transportation. Never lift a cylinder by
its cap.[11]

Storage Procedures

o Location: Store cylinders in a well-ventilated, secure, and fireproof area, away from direct
sunlight and heat.[5][8][10] The storage temperature should not exceed 52°C (125°F).[10]

o Segregation: Store 1-Butene cylinders separately from oxidizing agents, strong acids,
halogens, and other incompatible materials.[1][3]

 Inventory: Use a first-in, first-out inventory system to prevent long-term storage of full
containers.[11] Store full and empty cylinders separately.[11]

o Labeling: Ensure all cylinders are clearly labeled with their contents and associated hazards.

Personal Protective Equipment (PPE)

The following PPE is required as a minimum when handling 1-Butene. Specific experimental
conditions may require additional protection.

Table 4: Recommended Personal Protective Equipment for 1-Butene
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Protection Type

Specific PPE

Rationale

Eye/Face Protection

Safety glasses with side
shields or tightly fitting safety
goggles.[11] A face shield is
recommended when
connecting or disconnecting

fittings.

To protect against splashes of
liquefied gas which can cause
frostbite.[9]

Hand Protection

Cold-insulating gloves when
handling cylinders or in
situations with potential
contact with the liquid phase.
[8][9] Neoprene or other
chemically resistant gloves for

incidental contact.

To prevent frostbite from
contact with the liquefied gas.
[10]

Body Protection

Flame-retardant and anti-static
laboratory coat or coveralls.
[11] Safety shoes (preferably
with metatarsal protection) for

cylinder handling.[11]

To protect against fire hazards
and physical injury during

cylinder transport.

Respiratory Protection

Not typically required when
working in a well-ventilated
area or fume hood.[1]
However, a self-contained
breathing apparatus (SCBA)
must be used for emergency
response or in situations with
unknown concentrations or

insufficient oxygen.[11]

1-Butene is an asphyxiant at

high concentrations.[9]

Emergency Procedures

First Aid Measures

 Inhalation: Immediately move the affected person to fresh air. If breathing is difficult,

administer oxygen. If breathing has stopped, provide artificial respiration.[3] Seek immediate
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medical attention.[1]

o Skin Contact (Frostbite): For exposure to liquid 1-Butene, immediately warm the frostbitten
area with lukewarm water, not to exceed 40-41°C (105°F).[11] Do not use hot water.[1] Do
not rub the affected area. If clothing is frozen to the skin, do not remove it.[5] Seek
immediate medical attention.

o Eye Contact (Frostbite): Immediately flush eyes with large amounts of lukewarm water for at
least 15 minutes.[5] Hold the eyelids open to ensure thorough rinsing.[11] Seek immediate
medical attention from an ophthalmologist.[11]

 Ingestion: Ingestion is an unlikely route of exposure for a gas. However, contact with the
liquid could cause frostbite to the lips and mouth.

Fire Fighting Measures

e Leaking Gas Fire:DO NOT EXTINGUISH A LEAKING GAS FIRE UNLESS THE LEAK CAN
BE STOPPED SAFELY. Extinguishing the flame without stopping the gas flow can lead to
the formation of an explosive mixture and re-ignition.

o Extinguishing Media: Use dry chemical or CO2z for small fires. For large fires, use a water
spray or fog to cool containers and surrounding areas.[2]

e Procedure: If a leak can be stopped, shut off the gas flow.[11] Evacuate the area. Fight the
fire from a maximum distance or a protected location. Cool containers exposed to fire with
flooding quantities of water until well after the fire is out. If a tank is venting due to rising
sound or discoloration, withdraw immediately.

Accidental Release Measures (Leaks)

o Immediate Actions: Evacuate all personnel from the area.[11] Eliminate all ignition sources
immediately.[2]

e Control: If it can be done without risk, shut off the source of the leak (e.g., close the cylinder
valve).

o Ventilation: Ventilate the area to disperse the gas. Use a fine water spray (fog) to help
reduce vapors, but do not direct water at the source of the leak as this may cause icing.[2]
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« |solation: Isolate the spill or leak area for at least 100 meters (330 feet) in all directions. For a
large spill, consider an initial downwind evacuation of at least 800 meters (1/2 mile).[9]

e Re-entry: Do not re-enter the area until the atmosphere has been tested with an appropriate

device and deemed safe.[2][11]

Visualized Workflows
Standard Handling Workflow for 1-Butene
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Caption: Standard operating procedure for handling 1-Butene in a laboratory setting.
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Emergency Response Flowchart for a 1-Butene Leakdot
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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